Nitrite

Specification

• Description: Nitrites, inorganic, n.o.s. appears as colorless solutions or crystalline solids. Denser than water. Contact may cause irritation to skin, eyes, and mucous membranes. May be toxic by ingestion. Used to make other chemicals.; Nitrite is the nitrogen oxoanion formed by loss of a proton from nitrous acid. It has a role as a human metabolite. It is a nitrogen oxoanion, a member of reactive nitrogen species and a monovalent inorganic anion. It is a conjugate base of a nitrous acid.; Nitrite is under investigation for the treatment of Heart Failure.; Nitrite is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Nitrite is a nitrogen oxoanion that is formed when nitrous acid is deprotonated. As nitrite is a metabolic end product for nitric oxide (NO), which is increased during inflammation; nitrite levels can be used to assess NO production and thus inflammation.; Nitrite is a nitrite compound is either a salt or an ester of nitrous acid. Sodium nitrite is used for the curing of meat because it prevents bacterial growth and, in a reaction with the meat's myoglobin, gives the product a desirable dark red color. Nitrite can be reduced to nitric oxide or ammonia by many species of bacteria. Under hypoxic conditions, nitrite may release nitric oxide, which causes potent vasodilation. Several mechanisms for nitrite conversion to NO have been described including enzymatic reduction by xanthine oxidoreductase, the mitochondria, and NO synthase (NOS), as well as nonenzymatic acidic disproportionation. -- Wikipedia.; Nitrite is a metabolite found in or produced by Saccharomyces cerevisiae.; Salts of nitrous acid or compounds containing the group NO2-. The inorganic nitrites of the type MNO2 (where M=metal) are all insoluble, except the alkali nitrites. The organic nitrites may be isomeric, but not identical with the corresponding nitro compounds. (Grant and Hackh's Chemical Dictionary, 5th ed); See also: Sodium Nitrite (active moiety of).
• CAS No.: 14797-65-0
• Molecular Formula: NO2-
• Molecular Weight: 46.006 g/mol
• IUPAC Name: nitrite
• Standard InChI: InChI=1S/HNO2/c2-1-3/h(H,2,3)/p-1
• Standard InChI Key: IOVCWXUNBOPUCH-UHFFFAOYSA-M
• SMILES: N(=O)[O-]
• Canonical SMILES: N(=O)[O-]